7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether

• Molecular Formula: C5H7N7O
• Molecular Weight: 181.16 g/mol
• IUPAC Name: (4-methoxy-2H-triazolo[4,5-d]pyridazin-7-yl)hydrazine
• InChI: InChI=1S/C5H7N7O/c1-13-5-3-2(8-12-9-3)4(7-6)10-11-5/h6H2,1H3,(H,7,10)(H,8,9,12)
• InChI Key: SODDELWMUYXCBG-UHFFFAOYSA-N
• SMILES: COC1=NN=C(C2=NNN=C21)NN

Description

7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether, also known as HTPME, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) and the induction of mitochondrial dysfunction, leading to apoptosis in cancer cells. Additionally, 7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether has been shown to disrupt the bacterial cell membrane, leading to cell death.
Biochemical and Physiological Effects:
7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of bacterial growth, and the detection of nitric oxide in biological systems. However, further research is needed to fully understand the extent of these effects and their potential applications.

Advantages and Limitations for Lab Experiments

One advantage of using 7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether in lab experiments is its potential as a fluorescent probe for the detection of nitric oxide, which is a key signaling molecule in biological systems. Additionally, 7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether has shown promising results in inducing apoptosis in cancer cells and inhibiting bacterial growth. However, one limitation of using 7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether is its relatively low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether, including further investigation of its potential as a cancer therapy, the development of more efficient synthesis methods, and the exploration of its antimicrobial properties. Additionally, the use of 7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether as a fluorescent probe for the detection of other signaling molecules in biological systems is an area of potential future research.

Synthesis Methods

7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether can be synthesized through a multistep process involving the reaction of hydrazine hydrate with 2,3-dichloropyridazine, followed by the reaction with sodium azide, and finally, the reaction with methyl iodide. The resulting product is a white crystalline powder that is soluble in dimethyl sulfoxide and dimethylformamide.

Scientific Research Applications

7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether has been extensively studied for its potential applications in cancer therapy, as it has been shown to induce apoptosis in various cancer cell lines. Additionally, 7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether has been investigated for its antimicrobial properties, as it has demonstrated activity against both gram-positive and gram-negative bacteria. Furthermore, 7-hydrazino-1H-[1,2,3]triazolo[4,5-d]pyridazin-4-yl methyl ether has shown potential as a fluorescent probe for the detection of nitric oxide in biological systems.